2,4-dimethoxy-N-(6-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide
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Description
Scientific Research Applications
Corrosion Inhibition
Benzothiazole derivatives have been identified as effective corrosion inhibitors for carbon steel in acidic environments. Experimental and theoretical studies highlight the high inhibition efficiency of these compounds, attributed to their ability to adsorb onto metal surfaces through both physical and chemical interactions (Hu et al., 2016).
Organic Synthesis
In organic chemistry, benzothiazole derivatives have been utilized in synthesizing a variety of complex organic molecules. For example, novel syntheses involving tandem palladium-catalyzed oxidative aminocarbonylation-cyclization of 2-prop-2-ynyloxyphenols and 2-prop-2-ynyloxyanilines have been developed to create 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives, showcasing the versatility of these compounds in facilitating complex organic reactions (Gabriele et al., 2006).
Antimicrobial and Antitumor Activities
Benzothiazole derivatives have been extensively researched for their potent antimicrobial and antitumor properties. Studies have demonstrated the synthesis of various benzothiazole compounds that show significant antimicrobial activity. Their structure-activity relationship has been explored to optimize their therapeutic potential (Abbas et al., 2014). Additionally, certain benzothiazole derivatives have been identified to exhibit potent antitumor activities, offering a promising avenue for the development of new cancer therapies (Abdelgawad et al., 2013).
Antioxidant Properties
The antioxidant capabilities of benzothiazole and benzamide derivatives have been investigated, with some compounds displaying significant free radical scavenging activities. These findings suggest potential applications in protecting against oxidative stress-related damages (Yakan et al., 2020).
Properties
IUPAC Name |
2,4-dimethoxy-N-(6-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O3S/c1-5-10-22-16-9-6-13(2)11-18(16)26-20(22)21-19(23)15-8-7-14(24-3)12-17(15)25-4/h1,6-9,11-12H,10H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGOAKULHPWXZCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N(C(=NC(=O)C3=C(C=C(C=C3)OC)OC)S2)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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